Cas no 18402-83-0 (trans-3-Nonen-2-one)

trans-3-Nonen-2-one structure
trans-3-Nonen-2-one structure
Product Name:trans-3-Nonen-2-one
CAS No:18402-83-0
MF:C9H16O
MW:140.222743034363
CID:206681
PubChem ID:24855748
Update Time:2025-04-19

trans-3-Nonen-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Nonen-2-one, (3E)-
    • trans-3-Nonen-2-one
    • 3-Nitrociamic acid
    • 3'-NITROCINNAMIC ACID
    • 3-NONEN-2-ONE
    • Cinnamic acid,m-nitro
    • M-NITROCINNAMIC ACID
    • m-nitro-cinnamicaci
    • RARECHEM BK HC P253
    • trans 3-nonen-2-one
    • trans-3-nitrocinnamic acid
    • trans-3-nonene-2-one
    • trans-non-3-en-2-one
    • FEMA 3955
    • (E)-3-Nonen-2-one
    • (E)-Non-3-en-2-one
    • trans-3-Nonen-2-one 95%
    • UNII-FR0K39OF16
    • A904004
    • (3E)-NON-3-EN-2-ONE
    • FEMA No. 3955
    • MFCD00010241
    • AKOS015916245
    • (3E)-3-Nonen-2-one
    • 14309-57-0
    • CS-0152368
    • non-3-en-2-one
    • 3E-Nonen-2-one
    • (3E)-nonen-2-one
    • A846998
    • FR0K39OF16
    • Q27278142
    • (E)-3-nonene-2-one
    • AS-56497
    • N0592
    • 18402-83-0
    • SCHEMBL159644
    • J-011791
    • D91739
    • LMFA12000133
    • 3-Nonen-2-one, (E)-
    • trans-3-Nonen-2-one, 95%
    • 3-Non-3-en-2-one
    • EINECS 238-248-9
    • EN300-7401434
    • DTXSID201316311
    • CHEBI:133457
    • 3-Nonen-2-one [FHFI]
    • CHEMBL5281370
    • MDL: MFCD00010241
    • Inchi: 1S/C9H16O/c1-3-4-5-6-7-8-9(2)10/h7-8H,3-6H2,1-2H3/b8-7+
    • InChI Key: HDKLIZDXVUCLHQ-BQYQJAHWSA-N
    • SMILES: O=C(C)/C=C/CCCCC

Computed Properties

  • Exact Mass: 140.12000
  • Monoisotopic Mass: 140.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.848 g/mL at 25 °C(lit.)
  • Boiling Point: 85 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.449(lit.)
  • PSA: 17.07000
  • LogP: 2.71190
  • Solubility: Not determined

trans-3-Nonen-2-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

trans-3-Nonen-2-one Pricemore >>

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trans-3-Nonen-2-one Production Method

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